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(trifluoromethyl)cyclohexanol

Cat. No.: B13711747

Get Quote

\ J

4-Propyl-1-(trifluoromethyl)cyclohexanol is a fluorinated alcohol whose structural motifs are
of significant interest in medicinal chemistry and materials science. The inclusion of a
trifluoromethyl (-CF3) group can profoundly alter a molecule's physicochemical properties, such
as lipophilicity, metabolic stability, and binding affinity, making it a valuable building block in the
design of new therapeutic agents and advanced materials.[1] However, these same properties
necessitate a thorough and cautious approach to its handling. As the toxicological profile of
many research chemicals is not fully investigated, this guide is founded on the principle of
treating all novel compounds with a high degree of care, using available data from the
compound itself and structurally related molecules to establish safe laboratory practices.[2][3]

Section 1: Chemical and Physical Identity

A precise understanding of a compound's physical properties is the foundation of a robust
safety assessment. These characteristics influence its behavior in various experimental
conditions, storage requirements, and the appropriate response in the event of a spill.

Table 1: Physicochemical Properties and Identifiers for 4-Propyl-1-
(trifluoromethyl)cyclohexanol
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Property

Value

Source(s)

Chemical Name

4-Propyl-1-

(trifluoromethyl)cyclohexanol

N/A

4-(trifluoromethyl)cyclohexan-

Synonym(s) Lol [2][4]
CAS Number 30129-18-1 [11[2]
Molecular Formula C7H11Fs0 [1]
Molecular Weight 168.16 g/mol [1]

Physical Form

Liquid, Solid, or Semi-solid

Colorless to almost colorless

Appearance o [1]
clear liquid

Boiling Point 181 °C [1]

Density 1.23 g/cm3 [1]
Sparingly soluble in water

Solubility paringy [4]
(0.26 g/L at 25°C)

Purity Typically 297% [1]

Section 2: Hazard Identification and Toxicological

Profile

According to supplier Safety Data Sheets, 4-Propyl-1-(trifluoromethyl)cyclohexanol is

classified as a hazardous chemical under the 2012 OSHA Hazard Communication Standard
(29 CFR 1910.1200).[2] The primary hazards are related to its irritant properties.

GHS Classification:

» Skin Corrosion/Irritation: Category 2[2]

e Serious Eye Damage/Eye Irritation: Category 2[2]
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e Specific target organ toxicity (single exposure): Category 3 (Target Organ: Respiratory
system)[2]

The signal word associated with this compound is "Warning".[2]

Table 2: GHS Hazard and Precautionary Statements
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Code

Statement

Hazard Statements

H315 Causes skin irritation.[2]
H319 Causes serious eye irritation.[2]
H335 May cause respiratory irritation.[2]

Precautionary Statements

Avoid breathing

P261 .
dust/fume/gas/mist/vapors/spray.[2]
264 Wash face, hands and any exposed skin
thoroughly after handling.[2]
pP271 Use only outdoors or in a well-ventilated area.[2]
P280 Wear protective gloves/protective clothing/eye
protection/face protection.[2]
IF ON SKIN: Wash with plenty of soap and
P302 + P352
water.[2]
IF INHALED: Remove victim to fresh air and
P304 + P340 keep at rest in a position comfortable for

breathing.[2]

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[2]

Call a POISON CENTER or doctor/physician if

P312

you feel unwell.[2]

If skin irritation occurs: Get medical
P332 + P313 _ _

advice/attention.[2]

If eye irritation persists: Get medical
P337 + P313

advice/attention.[2]
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Store in a well-ventilated place. Keep container

P403 + P233 _

tightly closed.[5]
P405 Store locked up.[2][5]

Dispose of contents/container to an approved
P501

waste disposal plant.[2][5]

Toxicological Insights and Data Gaps: The toxicological properties of 4-Propyl-1-
(trifluoromethyl)cyclohexanol have not been fully investigated.[2][3] This is common for
novel research chemicals. Therefore, a risk assessment must be based on the identified GHS
hazards and the chemical's structure. The trifluoromethyl group is known for increasing
metabolic stability, which can be beneficial in drug design but also raises concerns about
potential bioaccumulation. However, available information suggests that persistence is unlikely
for the parent compound.[2] The irritant nature of the compound is likely due to the reactivity of
the alcohol functional group and the overall physicochemical properties of the molecule.

Section 3: Exposure Control and Personal
Protective Equipment (PPE)

Controlling exposure is paramount. The hierarchy of controls is a fundamental concept in
chemical safety that prioritizes the most effective measures. The most effective control is to
eliminate the hazard, while the least effective is to rely solely on personal protective equipment.

Caption: The Hierarchy of Controls prioritizes safety measures.
Protocol 3.1: Standard Laboratory Exposure Controls
e Engineering Controls (Primary Barrier):

o All handling of 4-Propyl-1-(trifluoromethyl)cyclohexanol, including weighing,
transferring, and preparing solutions, must be conducted in a certified chemical fume hood
to minimize inhalation of vapors or mists.[6]

o Ensure that an emergency eyewash station and safety shower are readily accessible and
have been recently tested.[6]
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e Administrative Controls (Procedural Safety):

o Develop and strictly follow a Standard Operating Procedure (SOP) for all experiments
involving this compound.

o Restrict access to the area where the chemical is being used.

o Always wash hands thoroughly with soap and water after handling the compound, even if
gloves were worn.[5]

o Personal Protective Equipment (PPE) (Final Barrier):

o Eye and Face Protection: Wear chemical safety goggles that meet OSHA's eye and face
protection regulations in 29 CFR 1910.133 or European Standard EN166.[2] A face shield
should be worn in addition to goggles when there is a significant risk of splashing.

o Skin Protection: Wear appropriate protective gloves (e.g., nitrile) and clothing to prevent
skin exposure.[2] A flame-resistant lab coat should be worn and kept buttoned.

o Respiratory Protection: If engineering controls are not sufficient or during a large-scale
spill, use a NIOSH/MSHA or European Standard EN 149 approved respirator with an
appropriate filter for organic gases and vapors.[2]

Section 4: Handling and Storage Protocols

Proper handling and storage are critical to prevent accidental exposure and maintain the
chemical's integrity.

Handling:
» Avoid all personal contact, including inhalation.[5]
» Do not eat, drink, or smoke in the laboratory or when using this product.[5][6]

e Use non-sparking tools and prevent the build-up of electrostatic charge, especially when
handling larger quantities.[7]
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e Ensure containers are securely sealed when not in use to prevent leakage or contamination.

[5]
Storage:
» Store in a cool, dry, and well-ventilated place away from direct sunlight and heat sources.[2]
o Keep containers tightly closed and upright to prevent leakage.
o Store away from incompatible materials, particularly strong oxidizing agents.[4]

o For larger quantities, consider storage in a designated and bunded area to contain potential
spills.[5]

Section 5: Emergency Procedures
A well-rehearsed emergency plan is essential. All personnel must be familiar with these
procedures before working with the compound.

First Aid Measures (In Case of Exposure):[2]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids. Remove contact lenses if present and easy to do. Seek immediate medical
attention.

o Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.
Remove all contaminated clothing and shoes. If skin irritation persists, seek medical
attention.

 Inhalation: Remove the victim to fresh air. If not breathing, give artificial respiration. If
symptoms, such as respiratory irritation, persist, get medical attention.

 Ingestion: Clean mouth with water and drink plenty of water afterwards. Do not induce
vomiting. Call a physician or poison control center immediately.

Protocol 5.1: Chemical Spill Response
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This protocol outlines the steps for managing a chemical spill. The decision to handle a spill
internally or to evacuate and call for emergency response depends on the spill's size, location,
and the hazards of the material.[8][9]

Caption: Decision-making flowchart for chemical spill response.

Detailed Spill Cleanup Steps:

Alert and Secure: Alert personnel in the immediate area of the spill.[10]

o Protect Yourself: Wear the appropriate PPE as described in Section 3, including respiratory
protection if necessary.[10]

o Containment: For liquid spills, confine the spill to a small area by diking with an inert
absorbent material like vermiculite, dry sand, or a commercial absorbent pad.[8][10] Do not
use combustible materials.

o Cleanup: Carefully soak up the spilled material with the absorbent.[2] Place the
contaminated absorbent and any other contaminated materials (e.g., gloves) into a suitable,
sealable, and clearly labeled container for disposal.[10]

» Decontamination: Clean the spill area with soap and water, and then wipe dry.[11]

» Ventilation: Ensure the area is well-ventilated during and after the cleanup.[10]
Section 6: Disposal Considerations

Chemical waste must be managed responsibly to protect human health and the environment.

o Waste Classification: This material and its container must be disposed of as hazardous
waste.[2]

o Disposal Method: Do not empty into drains or release into the environment.[2][3] All chemical
waste, including contaminated cleanup materials, must be collected in properly labeled,
sealed containers.

o Regulatory Compliance: Engage a licensed professional waste disposal service.[3] Disposal
must be conducted in strict accordance with all local, regional, and national environmental
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regulations.[12][13]

Conclusion

4-Propyl-1-(trifluoromethyl)cyclohexanol is a valuable compound for chemical research, but
it demands respect and careful handling. Its classification as a skin, eye, and respiratory
irritant, combined with a lack of comprehensive toxicological data, underscores the need for
stringent adherence to safety protocols. By implementing robust engineering controls,
consistently using appropriate personal protective equipment, and being prepared for
emergencies, researchers can work with this and other novel chemicals safely and effectively.
A proactive and informed approach to safety is not just a regulatory requirement; it is an
integral part of responsible scientific practice.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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